![molecular formula C9H15NO5 B2497203 2-(tert-Butoxycarbonyl)isoxazolidine-5-carboxylic acid CAS No. 2169117-82-0](/img/structure/B2497203.png)
2-(tert-Butoxycarbonyl)isoxazolidine-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(tert-Butoxycarbonyl)isoxazolidine-5-carboxylic acid is a compound used as a rigid linker in PROTAC development for targeted protein degradation and in chemical conjugates . It belongs to the class of isoxazolidines, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom in the ring.
Synthesis Analysis
The synthesis of this compound involves the reaction of 2-amino-oxazole-5-carboxylic acid ethyl ester with di-tert-butyl dicarbonate (Boc-anhydride) to form the intermediate 2-(N-tert-butoxycarbonyl)amino-5-thiazolecarboxylic acid, followed by hydrolysis .
Molecular Structure Analysis
The molecular formula of 2-(tert-Butoxycarbonyl)isoxazolidine-5-carboxylic acid is C9H15NO5 with a molecular weight of 217.22 g/mol . The compound contains an isoxazolidine ring with a tert-butoxycarbonyl (Boc) group attached.
Chemical Reactions Analysis
This compound can serve as a building block for further diversification in chemical synthesis . Its functional handles allow for various modifications and reactions.
Physical And Chemical Properties Analysis
Scientific Research Applications
Nucleoside Chemistry
These applications highlight the versatility of 2-(tert-Butoxycarbonyl)isoxazolidine-5-carboxylic acid across diverse scientific disciplines. Researchers continue to explore its potential in novel contexts, making it a valuable compound in chemical research and development . If you need further details or have additional questions, feel free to ask!
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[(2-methylpropan-2-yl)oxycarbonyl]-1,2-oxazolidine-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO5/c1-9(2,3)14-8(13)10-5-4-6(15-10)7(11)12/h6H,4-5H2,1-3H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAPMTPGNGTYAGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(O1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(tert-Butoxycarbonyl)isoxazolidine-5-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.